Cas no 478252-87-8 (7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 478252-87-8
• MF: C₁₅H₂₀ClN₅O₂
• MW: 337.804601669312
• CID: 6529956
• Update Time: 2025-07-10

7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• SALOR-INT L215481-1EA
• 7-(3-CL-2-BUTENYL)-1,3-DI-ME-8-(1-PYRROLIDINYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• (E)-7-(3-chlorobut-2-en-1-yl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-(3-chloro-2-buten-1-yl)-3,7-dihydro-1,3-dimethyl-8-(1-pyrrolidinyl)-

• Inchi： 1S/C15H20ClN5O2/c1-10(16)6-9-21-11-12(17-14(21)20-7-4-5-8-20)18(2)15(23)19(3)13(11)22/h6H,4-5,7-9H2,1-3H3
• InChI Key： TZXLROIEGGQFOO-UHFFFAOYSA-N
• SMILES： N1(CC=C(Cl)C)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 522.8±60.0 °C(Predicted)
• pka: 2.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology

7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 478252-87-8, represents a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements of purine derivatives and alkenyl substituents, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is highly sophisticated, featuring a tetrahydro-purine core appended with a chlorobutene side chain and a pyrrolidine moiety. This unique arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological interactions. The presence of the (2E)-configuration in the chlorobutene group suggests a specific spatial orientation that could influence its binding affinity and metabolic stability.

In recent years, there has been growing interest in purine-based compounds due to their versatile biological activities. Purines are fundamental components of nucleic acids and play crucial roles in cellular signaling pathways. The modification of the purine scaffold has led to the development of various therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders. The compound 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is no exception and holds potential as a lead compound for further medicinal chemistry investigations.

One of the most compelling aspects of this molecule is its potential to interact with biological targets through multiple mechanisms. The pyrrolidinyl group introduces a basic nitrogen atom that could facilitate hydrogen bonding or ionic interactions with acidic residues in proteins. Simultaneously, the chlorobutene side chain may engage in hydrophobic interactions or π-stacking events with aromatic residues. Such diverse interaction possibilities make this compound an attractive scaffold for designing molecules with enhanced selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies on 7-(2E)-3-chlorobut-2-en-1-yl-1,3-dimethyl-8-(pyrrolidin-1-y l)-2,3,6,7-tetrahydro -1H -purine - 2 , 6 -dione have suggested that it could bind to enzymes involved in metabolic pathways relevant to cancer progression. For instance, preliminary simulations indicate potential interactions with kinases and phosphodiesterases, which are key regulators of cell proliferation and survival. These findings align with emerging research trends that emphasize the importance of targeting multiple pathways simultaneously to achieve therapeutic efficacy.

The synthesis of complex organic molecules like 7-( 2 E ) - 3 - chlorobut - 2 en - 1 - yl - 1 , 3 - dimethyl - 8 - ( py rrol idin - 1 - yl ) - 2 , 3 , 6 , 7 - tetra hy dro - 1 H - pur ine - 2 , 6 - dione presents both challenges and opportunities. Modern synthetic methodologies have made it possible to construct intricate molecular architectures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in developing key intermediates for this compound. The optimization of synthetic routes not only enhances yield but also improves scalability for future preclinical studies.

In addition to its structural complexity,7-( 2 E ) - 3-chlorobut - 2 en - 1 yl - 1 , 3 dimethyl -8 ( py rrol idin l y l ) tetra hy dro l H pur ine dione exhibits interesting physicochemical properties that make it suitable for drug development. Its solubility profile can be tailored through modifications to enhance bioavailability while minimizing toxicity. Furthermore,CAS number47825 provides a unique identifier that aids in regulatory compliance and ensures reproducibility across different research groups.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that purine derivatives may have antimicrobial properties by inhibiting essential enzymes in bacterial metabolism. Given the rise of antibiotic-resistant pathogens,7-( ( py rrol idin l y l ) tetra hy dro l H pur ine dione) could serve as a starting point for developing novel antimicrobial agents targeting resistant strains.

As research continues to uncover new biological functions,the demand for structurally diverse compounds like CAS no47825 will only increase. Collaborative efforts between synthetic chemists,biologists,and pharmacologists are essential to translate laboratory discoveries into clinical benefits. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design,the full potential of this molecule can be realized.

In conclusion,7-(( py rrol idin l y l ) tetra hy dro l H pur ine dione) stands out as a promising candidate in chemical biology due to its unique structure,biological relevance,and synthetic feasibility. Its investigation not only advances our understanding of purine derivatives but also opens new avenues for therapeutic intervention across multiple disease areas.